Cas no 400-39-5 (Acetic acid, trifluoro-, 1-methylethenyl ester)

• Product Name: Acetic acid, trifluoro-, 1-methylethenyl ester
• CAS No: 400-39-5
• MF: C₅H₅F₃O₂
• MW: 154.087212324142
• CID: 2825765
• PubChem ID: 549823
• Update Time: 2025-04-21

Acetic acid, trifluoro-, 1-methylethenyl ester Chemical and Physical Properties

Names and Identifiers

• prop-1-en-2-yl 2,2,2-trifluoroacetate
• Trifluoroacetic acid 1-methylethenyl ester
• Acetic acid, trifluoro-, isopropenyl ester
• 400-39-5
• Acetic acid, trifluoro-, 1-methylethenyl ester
• DTXSID70338549
• 1-Methylvinyl trifluoroacetate
• SCHEMBL7756692
• Isopropenyl trifluoroacetate #

• Inchi： 1S/C5H5F3O2/c1-3(2)10-4(9)5(6,7)8/h1H2,2H3
• InChI Key： DGGGGOPPYLQQRC-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC(=C)C)(F)F

Computed Properties

• Exact Mass: 154.02416388Da
• Monoisotopic Mass: 154.02416388Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų